Cas no 22911-21-3 (1-Chloro-4-(trimethoxymethyl)benzene)

• Product Name: 1-Chloro-4-(trimethoxymethyl)benzene
• CAS No: 22911-21-3
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• MDL: MFCD16112439
• CID: 1092966
• PubChem ID: 12287601
• Update Time: 2025-05-19

1-Chloro-4-(trimethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(trimethoxymethyl)benzene
• benzene, 1-chloro-4-(trimethoxymethyl)-
• LogP
• AK147646
• C74180
• 22911-21-3
• XAA91121
• SCHEMBL8824095
• p-(Trimethoxymethyl)chlorobenzene
• MFCD16112439
• AKOS011074997
• EN300-257326
• A911122
• CS-0150666
• Trimethyl p-chloroorthobenzoate
• DB-191096
• Orthobenzoic acid, p-chloro-, trimethyl ester
• DS-8785
• BAV2C6HE94
• DTXSID601292103

• MDL： MFCD16112439
• Inchi： 1S/C10H13ClO3/c1-12-10(13-2,14-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： TWUAATUKQFPYJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(OC)(OC)OC

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7

Experimental Properties

• Boiling Point: 228.9°C at 760 mmHg
• PSA: 27.69

1-Chloro-4-(trimethoxymethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-Chloro-4-(trimethoxymethyl)benzene

Comprehensive Overview of 1-Chloro-4-(trimethoxymethyl)benzene (CAS No. 22911-21-3): Properties, Applications, and Industry Trends

1-Chloro-4-(trimethoxymethyl)benzene (CAS 22911-21-3), also known as 4-Chlorobenzyl trimethyl ether, is a specialized organic compound with a unique molecular structure combining a chlorinated benzene ring and a trimethoxymethyl functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-Chloro-4-(trimethoxymethyl)benzene synthesis", "CAS 22911-21-3 applications", and "4-Chlorobenzyl trimethyl ether safety data", reflecting its growing relevance in specialized chemical sectors.

The molecular formula C₁₀H₁₃ClO₃ and molecular weight of 216.66 g/mol give 1-Chloro-4-(trimethoxymethyl)benzene distinct physicochemical properties. Its boiling point (typically 280-285°C at 760 mmHg) and solubility profile (soluble in organic solvents like ethanol and acetone but insoluble in water) make it particularly useful as an intermediate in fine chemical synthesis. Recent studies highlight its role in developing advanced polymer modifiers and photoactive materials, addressing the increasing demand for sustainable material solutions in electronics and coatings industries.

In pharmaceutical research, CAS 22911-21-3 serves as a key building block for drug discovery, particularly in creating novel antimicrobial and anti-inflammatory agents. The compound's chloro-aromatic moiety and ether linkage provide excellent reactivity for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed to characterize this compound, with purity standards often exceeding 98% for research-grade material.

Environmental and handling considerations for 1-Chloro-4-(trimethoxymethyl)benzene follow standard laboratory protocols for aromatic chloro compounds. While not classified as hazardous under normal conditions, proper ventilation systems and personal protective equipment (PPE) including nitrile gloves and safety goggles are recommended during handling. The compound's stability under ambient conditions and low volatility contribute to its safe storage characteristics, typically in amber glass containers at room temperature.

Market trends indicate rising demand for CAS 22911-21-3 in Asia-Pacific regions, driven by expanding pharmaceutical and specialty chemical industries. Manufacturers are developing green synthesis routes using catalytic methods to improve atom economy and reduce waste generation. This aligns with global sustainability initiatives in chemical production, addressing frequent searches for "eco-friendly chemical intermediates" and "green chemistry alternatives". The compound's patent landscape shows active development in electronic material applications, particularly in organic semiconductors and liquid crystal displays (LCDs).

Quality control protocols for 1-Chloro-4-(trimethoxymethyl)benzene typically involve rigorous spectroscopic verification (FTIR, ¹H/¹³C NMR) and chromatographic purity checks. Industrial scale production requires careful monitoring of reaction parameters to control byproduct formation, with optimized processes achieving yields above 85%. Technical datasheets often specify parameters like melting point range (45-48°C), refractive index (n_D²⁰ 1.512-1.518), and flash point (>110°C) for quality assurance.

Emerging research explores the compound's potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its rigid aromatic structure and functional groups enable precise molecular architecture design. These applications respond to growing interest in advanced filtration systems and gas storage materials, frequently searched topics in materials science communities. The compound's derivatization potential also makes it valuable for creating custom chemical libraries used in high-throughput screening for drug development.

Regulatory status of CAS 22911-21-3 varies by region, with most jurisdictions requiring standard chemical safety documentation under REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) and GHS (Globally Harmonized System) frameworks. Transportation typically follows general chemical guidelines without special restrictions, though suppliers should provide updated SDS documentation (Safety Data Sheets) containing specific handling recommendations and first aid measures.